Cas no 1249263-78-2 (2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide
• CAS No: 1249263-78-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5924900
• PubChem ID: 61923371
• Update Time: 2025-05-25

2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-butanamide, α-(cyclopropylamino)-α-methyl-
• 2-(Cyclopropylamino)-2-methyl-4-(1h-pyrazol-1-yl)butanamide
• EN300-1140131
• 1249263-78-2
• AKOS011197298
• CS-0292437
• 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide

• Inchi： 1S/C11H18N4O/c1-11(10(12)16,14-9-3-4-9)5-8-15-7-2-6-13-15/h2,6-7,9,14H,3-5,8H2,1H3,(H2,12,16)
• InChI Key： KDFFLBYMVNCANA-UHFFFAOYSA-N
• SMILES： C(C)(C(=O)N)(CCN1N=CC=C1)NC1CC1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 437.6±40.0 °C(Predicted)
• pka: 15.92±0.50(Predicted)

Additional information on 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide

Comprehensive Overview of 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide (CAS No. 1249263-78-2)

2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide, with the CAS number 1249263-78-2, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular structure, featuring a cyclopropylamino group and a 1H-pyrazol-1-yl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on this compound due to its potential interactions with biological targets, which could lead to breakthroughs in treating complex diseases.

The compound's chemical name and CAS registry number are critical identifiers for scientists and regulatory bodies. The inclusion of a pyrazole ring in its structure is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological activities. This has led to a surge in searches for terms like "pyrazole-based therapeutics" and "cyclopropylamine derivatives in medicine," reflecting the growing curiosity about its applications. The compound's amide functional group further enhances its stability and bioavailability, making it a subject of intense study in pharmacokinetics.

In recent years, the demand for novel small-molecule inhibitors and modulators has risen, driven by advancements in precision medicine. 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide fits into this trend, as its structure allows for selective binding to specific enzymes or receptors. Online queries such as "how do pyrazole compounds work in drug design?" and "role of cyclopropyl groups in medicinal chemistry" highlight the public's interest in understanding its mechanism of action. This compound's potential to address unmet medical needs aligns with the broader focus on personalized healthcare solutions.

From a synthetic chemistry perspective, the preparation of 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields and purity. Researchers frequently search for "synthetic routes for pyrazole-containing compounds" and "optimization of amide bond formation," underscoring the technical challenges associated with its production. The compound's CAS No. 1249263-78-2 serves as a universal reference, ensuring accurate communication across scientific literature and databases.

The therapeutic potential of 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide is further amplified by its compatibility with modern drug delivery systems. Nanoparticle formulations and targeted drug delivery mechanisms are hot topics in pharmaceutical sciences, and this compound's physicochemical properties make it a viable candidate for such innovations. Searches like "improving drug solubility with amide derivatives" and "pyrazole compounds in nanotechnology" reflect the intersection of its chemistry with cutting-edge technologies.

Regulatory and safety profiles are also pivotal in the compound's development. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its suitability for clinical use. The scientific community often explores "safety assessment of cyclopropylamine derivatives" and "pyrazole toxicity studies," emphasizing the need for comprehensive evaluations. The compound's CAS registry entry provides a centralized resource for accessing such data, facilitating informed decision-making in research and development.

In conclusion, 2-(cyclopropylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanamide (CAS No. 1249263-78-2) represents a fascinating intersection of chemistry and medicine. Its structural features, combined with the growing body of research on pyrazole and cyclopropylamine functionalities, position it as a compound of high relevance in contemporary science. As the search for innovative therapeutics continues, this molecule is likely to remain a focal point for both academic and industrial research, driven by its potential to address some of the most pressing challenges in healthcare today.